Cas no 2137093-48-0 (tert-butyl N-(1R)-1-(5-bromothiophen-3-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(5-bromothiophen-3-yl)-3-oxopropylcarbamate
• CAS No: 2137093-48-0
• MF: C₁₂H₁₆BrNO₃S
• MW: 334.229341506958
• CID: 5872510
• PubChem ID: 165493727
• Update Time: 2025-10-28

tert-butyl N-(1R)-1-(5-bromothiophen-3-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(5-bromothiophen-3-yl)-3-oxopropylcarbamate
• tert-butyl N-[(1R)-1-(5-bromothiophen-3-yl)-3-oxopropyl]carbamate
• 2137093-48-0
• EN300-1164792

• Inchi： 1S/C12H16BrNO3S/c1-12(2,3)17-11(16)14-9(4-5-15)8-6-10(13)18-7-8/h5-7,9H,4H2,1-3H3,(H,14,16)/t9-/m1/s1
• InChI Key： TYRVIVTXEVZPEM-SECBINFHSA-N
• SMILES： BrC1=CC(=CS1)[C@@H](CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.00343g/mol
• Monoisotopic Mass: 333.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-(1R)-1-(5-bromothiophen-3-yl)-3-oxopropylcarbamate

tert-butyl N-(1R)-1-(5-bromothiophen-3-yl)-3-oxopropylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(1R)-1-(5-bromothiophen-3-yl)-3-oxopropylcarbamate, identified by the CAS number 2137093-48-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials science. The molecule's structure is characterized by a thiophene ring substituted with a bromine atom at the 5-position, an oxo group at the 3-position, and a tert-butyl carbamate group attached via a propyl chain. These features make it a versatile building block for further chemical modifications and functionalization.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry, particularly due to their ability to modulate biological activities through structural modifications. The presence of the bromine atom in the thiophene ring introduces electronic effects that can enhance the compound's reactivity and selectivity in various reactions. Additionally, the tert-butyl carbamate group serves as a protecting group for the amine functionality, making it suitable for use in peptide synthesis and other amine-based reactions. This dual functionality makes tert-butyl N-(1R)-1-(5-bromothiophen-3-yl)-3-oxopropylcarbamate an invaluable tool in modern organic synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiophene derivative. The introduction of the bromine atom at the 5-position is achieved through electrophilic substitution reactions, followed by oxidation to introduce the oxo group at the 3-position. The final step involves coupling this intermediate with tert-butyl carbamate via nucleophilic substitution or similar techniques. This synthetic pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of applications, tert-butyl N-(1R)-1-(5-bromothiophen-3-yl)-3-oxopropylcarbamate has shown promise in several areas. In drug discovery, its thiophene moiety is known to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for developing novel therapeutic agents. Furthermore, its compatibility with various coupling reactions makes it an ideal substrate for constructing bioactive molecules with complex architectures. Recent research has also explored its use as a precursor for synthesizing advanced materials, such as conductive polymers and nanomaterials, due to its unique electronic properties.

The stereochemistry of this compound plays a crucial role in determining its biological activity and reactivity. The (1R) configuration at the chiral center ensures specific interactions with biological targets, which is critical for designing enantioselective drugs. This aspect has been extensively studied in recent years, with researchers employing advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its stereochemical properties.

In conclusion, tert-butyl N-(1R)-1-(5-bromothiophen-3-yl)-3-oxopropylcarbamate stands out as a versatile and multifunctional compound with wide-ranging applications in chemistry and related disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in future innovations across various industries.